Cas no 84876-00-6 (11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-)
84876-00-6 structure
Product Name:11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-
CAS No:84876-00-6
MF:C20H26O5
MW:346.417446613312
CID:989721
Update Time:2023-08-03
11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy- Chemical and Physical Properties
Names and Identifiers
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- delta(1)-11-oxa-11-deoxycortisol
- 11-Odoc
- 11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-
-
- Inchi: 1S/C20H26O5/c1-18-7-5-13(22)9-12(18)3-4-14-15-6-8-20(24,16(23)10-21)19(15,2)11-25-17(14)18/h5,7,9,14-15,17,21,24H,3-4,6,8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-/m0/s1
- InChI Key: XKTYTTFSGKVSTC-MWTXUKJESA-N
- SMILES: O1C[C@]2(C)[C@@](C(CO)=O)(CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@@H]12)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 694
- Topological Polar Surface Area: 83.8
11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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